Cas no 896679-69-9 (2,5-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 896679-69-9
• MF: C₂₁H₁₉N₃O₄S₂
• MW: 441.523262262344
• CID: 5842924
• PubChem ID: 16800858
• Update Time: 2025-10-28

2,5-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024597154
• 2,5-dimethoxy-N-(2-methyl-5-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• 896679-69-9
• 2,5-dimethoxy-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• F0695-0256
• 2,5-dimethoxy-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• 2,5-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

• Inchi： 1S/C21H19N3O4S2/c1-13-6-7-14(20-23-16-5-4-10-22-21(16)29-20)11-17(13)24-30(25,26)19-12-15(27-2)8-9-18(19)28-3/h4-12,24H,1-3H3
• InChI Key： WGQBWOVSHQWPJC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NC1C=C(C2=NC3=CC=CN=C3S2)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 441.08169844g/mol
• Monoisotopic Mass: 441.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 127Ų

Additional information on 2,5-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

Compound CAS No 896679-69-9: A Comprehensive Overview

The compound with CAS No 896679-69-9, known as 2,5-dimethoxy-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure and its potential applications in drug development and material science.

The benzene sulfonamide core of this molecule serves as a versatile scaffold for various functional groups. The presence of dimethoxy substituents at the 2 and 5 positions of the benzene ring suggests a possible role in modulating the electronic properties of the molecule, which could influence its reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in enhancing the stability and solubility of sulfonamide derivatives, making them more amenable to pharmacological applications.

The 1,3thiazolo[5,4-b]pyridine moiety attached to the phenyl group introduces a heterocyclic component that is known for its ability to engage in hydrogen bonding and π-interactions. This feature is particularly advantageous in drug design, where such interactions are crucial for binding to target proteins. Emerging research has demonstrated that thiazolo-pyridine derivatives can exhibit potent inhibitory activity against various enzymes and receptors, positioning this compound as a promising lead for therapeutic interventions.

From a synthetic perspective, the construction of this molecule involves a multi-step process that likely incorporates advanced coupling reactions and cyclization techniques. The integration of such complex functional groups underscores the need for precise control over reaction conditions to ensure high yields and product purity. Innovations in catalytic methodologies have significantly streamlined the synthesis of similar compounds, making them more accessible for large-scale production.

In terms of biological activity, benzene sulfonamides have been extensively studied for their anti-inflammatory, analgesic, and anti-cancer properties. The addition of the thiazolo-pyridine group in this compound may further enhance its bioactivity by introducing new interaction sites or modifying existing pharmacokinetic profiles. Preclinical studies have shown that such modifications can lead to improved efficacy and reduced toxicity compared to traditional sulfonamide-based drugs.

Looking ahead, the potential applications of CAS No 896679-69-9 extend beyond pharmaceuticals into areas such as agrochemicals and advanced materials. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical transformations and material properties. Ongoing research is focused on optimizing its synthesis pathways and evaluating its performance in real-world applications.

In conclusion, CAS No 896679-69-9 represents a cutting-edge chemical entity with immense potential across multiple disciplines. Its intricate structure and diverse functional groups position it as a valuable tool for advancing scientific research and innovation.